Cas no 1820711-37-2 (1-[4-(1H-pyrrol-1-yl)phenyl]ethanamine)

• Product Name: 1-[4-(1H-pyrrol-1-yl)phenyl]ethanamine
• CAS No: 1820711-37-2
• MF: C₁₂H₁₅ClN₂
• MW: 222.713901758194
• CID: 5301586
• Update Time: 2025-06-11

1-[4-(1H-pyrrol-1-yl)phenyl]ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1H-pyrrol-1-yl)phenyl]ethanamine

• Inchi： 1S/C12H14N2.ClH/c1-10(13)11-4-6-12(7-5-11)14-8-2-3-9-14;/h2-10H,13H2,1H3;1H
• InChI Key： YWWDMHGCZCZUBD-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N2C=CC=C2)=CC=1)(N)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-[4-(1H-pyrrol-1-yl)phenyl]ethanamine

Introduction to 1-[4-(1H-pyrrol-1-yl)phenyl]ethanamine (CAS No. 1820711-37-2)

1-[4-(1H-pyrrol-1-yl)phenyl]ethanamine, identified by its Chemical Abstracts Service (CAS) number 1820711-37-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a phenyl ring substituted with a pyrrole moiety and an amine functional group, has garnered attention due to its structural features and potential biological activities. The presence of the pyrrole core and the phenyl ring suggests a high degree of molecular complexity, which may contribute to unique interactions with biological targets. This introduction explores the chemical properties, synthetic pathways, and emerging applications of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanamine, emphasizing its relevance in contemporary research.

The molecular structure of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanamine consists of a benzene ring connected to a propyl chain, where the propyl group is further substituted with a pyrrole ring at the 4-position. This arrangement creates a rigid framework that could enhance binding affinity to specific biological receptors. The pyrrole moiety is particularly noteworthy, as it is a common pharmacophore in drug discovery, known for its ability to interact with enzymes and receptors through hydrogen bonding and hydrophobic interactions. The aromaticity of the phenyl ring adds another layer of complexity, potentially influencing the compound's solubility, metabolic stability, and overall pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanamine with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, preliminary simulations indicate potential interactions with cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory drugs. Additionally, the pyrrole moiety has been shown to modulate the activity of guanylate cyclase, an enzyme critical for signal transduction in cellular processes. These findings align with ongoing research into small-molecule modulators for therapeutic applications.

The synthesis of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanamine represents another area of active investigation. Traditional synthetic routes involve multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. However, recent methodologies have focused on greener and more efficient approaches to minimize waste and improve yield. For example, catalytic hydrogenation techniques have been explored as an alternative to traditional acid-catalyzed reactions, offering a more sustainable pathway to the desired product. These innovations not only enhance the practicality of producing 1820711-37-2 but also align with global efforts toward environmentally conscious chemical synthesis.

In vitro studies have begun to unravel the pharmacological potential of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanamine. Initial experiments suggest that this compound exhibits moderate affinity for certain protein targets, making it a promising candidate for further development. Researchers are particularly interested in its potential as an adjuvant in combination therapies, where it could synergize with existing drugs to enhance therapeutic outcomes. The compound's ability to cross cell membranes may also make it suitable for topical applications or delivery systems designed for targeted drug release. These properties could open new avenues for treating a variety of conditions, from neurological disorders to chronic inflammatory diseases.

The role of computational modeling in optimizing the pharmacological profile of 1820711-37-2 cannot be overstated. Advanced algorithms allow scientists to predict how structural modifications will affect biological activity, enabling rapid screening of analogs with improved properties. For instance, virtual screening has identified derivatives of [4-(pyrrol-1-yl)phenyl]ethanamine that exhibit enhanced binding affinity or selectivity for specific targets. Such computational tools are indispensable in modern drug discovery pipelines, reducing the time and cost associated with experimental trials while accelerating the identification of lead compounds.

Future directions in research on [4-(pyrrol-1-yl)phenyl]ethanamine derivatives include exploring their potential in preclinical models and clinical trials. Animal studies could provide valuable insights into dosing regimens, toxicity profiles, and long-term effects before human testing begins. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive these initiatives forward, leveraging expertise from multiple disciplines to translate laboratory findings into viable therapeutic agents. The integration of high-throughput screening technologies will further streamline the process by enabling rapid evaluation of large libraries of compounds.

The broader significance of compounds like [4-(pyrrol-3-yloxy)phenethylamine] extends beyond their immediate therapeutic applications. They serve as building blocks for more complex molecules designed through medicinal chemistry principles such as structure-based drug design (SBDD). By understanding how modifications influence activity—such as altering substituents on either ring—the chemical community can develop more nuanced strategies for creating drugs with tailored properties. This iterative approach underscores why molecules like 1820711-37-2 remain central to innovation in pharmaceutical science.

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